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Introduction

Sybraloy is a high-copper, spherical particle dental amalgam alloy.[1][2] As a high-copper
amalgam, it is designed to produce a restoration with high strength, low creep, and minimal
dimensional change, contributing to its longevity and marginal integrity.[1][3] This document
provides detailed application notes and protocols for the use of Sybraloy in simulated dental
restorations for research and development purposes. The protocols are based on established
standards from the International Organization for Standardization (ISO) and the American
Dental Association (ADA), as well as methodologies described in peer-reviewed dental
materials literature.

Composition and Properties

Sybraloy is primarily composed of silver, tin, and copper.[4] High-copper dental amalgams like
Sybraloy were developed to improve upon the performance of traditional low-copper
amalgams by minimizing the formation of the corrosion-prone gamma-2 (y2) phase (Sn7-8Hg).

[3]

Quantitative Data Summary

The following tables summarize the key physical and mechanical properties of high-copper
dental amalgams, with specific values for Sybraloy where available. It is important to note that
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properties can vary based on manipulation techniques and testing conditions.

Table 1: Mechanical Properties of High-Copper Dental Amalgams

Typical High-
Property Sybraloy Copper Amalgam Test Standard
Values
Compressive Strength o
@ hr) Not explicitly stated > 100 MPa ISO 24234[5]
r
Compressive Strength )
High[1] > 350 MPa ISO 24234[5]
(24 hr)
Diametral Tensile Similar to other high-
40 - 60 MPa -
Strength copper amalgams[1]
_ ADA Specification No.
Static Creep (%) Low[1][2] <1.0%
1[6][7]
Dimensional Change o
Minimal[1] -0.1to +0.15 ISO 24234[5]

(%)

Table 2: Wear and Microleakage Properties of High-Copper Dental Amalgams

Typical High-
Property Sybraloy Copper Amalgam Test Method
Values
) . ) In vitro wear
Wear Resistance Not explicitly stated High

simulation[8][9]

) . Variable, generally low  Dye Penetration[10]
Microleakage Not explicitly stated o ]
after initial sealing [11][12]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the performance of
Sybraloy in simulated dental restorations.
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Compressive Strength Testing

Objective: To determine the compressive strength of set Sybraloy amalgam at 1 hour and 24
hours after trituration, in accordance with ISO 24234.[5][13][14]

Materials and Equipment:
o Sybraloy capsules
e Dental amalgamator
e Cylindrical stainless steel mold (4 mm diameter x 8 mm height)
e Mechanical condenser
» Universal testing machine
e Micrometer
e Incubator at 37°C
Procedure:
e Specimen Preparation:
1. Triturate the Sybraloy capsule according to the manufacturer's instructions.

2. Immediately condense the mixed amalgam into the cylindrical mold in increments,
applying consistent pressure with the mechanical condenser.

3. Overfill the mold slightly and then remove the excess to ensure a flat surface.
4. Carefully eject the cylindrical specimen from the mold.
5. Prepare a minimum of five specimens for each time point (1 hour and 24 hours).

e Specimen Storage:
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1. For 1-hour compressive strength, store the specimens at 37°C for 60 + 2 minutes from the
end of trituration.[14]

2. For 24-hour compressive strength, store the specimens at 37°C for 24 + 1 hours from the
end of trituration.[13]

e Testing:

1. Measure the diameter and length of each specimen to the nearest 0.01 mm using a
micrometer.

2. Place the specimen in the universal testing machine with the flat ends between the
compression plates.

3. Apply a compressive load at a crosshead speed of 0.5 £ 0.1 mm/min until fracture.[13]
4. Record the maximum load (in Newtons) at which fracture occurs.
» Calculation:

o Calculate the compressive strength (o) in Megapascals (MPa) using the formula: o = 4F /
(rtd?) where F is the maximum load in Newtons and d is the diameter of the specimen in
millimeters.

Static Creep Testing

Objective: To determine the static creep of Sybraloy, which is the time-dependent plastic
deformation under a constant load, following the principles of ADA Specification No. 1.[7][15]
[16][17]

Materials and Equipment:
o Sybraloy capsules
e Dental amalgamator

e Cylindrical stainless steel mold (4 mm diameter x 8 mm height)
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Mechanical condenser

Creep testing apparatus with a constant compressive stress of 36 MPa[15]

Displacement transducer

Incubator at 37°C

Procedure:

e Specimen Preparation: Prepare cylindrical specimens as described in the compressive
strength protocol.

e Specimen Storage: Store the specimens at 37°C for 7 days.

o Testing:
1. Measure the initial length of the specimen.
2. Place the specimen in the creep testing apparatus and maintain at 37°C.
3. Apply a constant compressive stress of 36 MPa.

4. Record the change in length of the specimen between 1 and 4 hours after load
application.[15]

o Calculation:

o Calculate the percentage of creep as the change in length divided by the original length,
multiplied by 100.

In Vitro Wear Resistance Testing

Objective: To evaluate the two-body wear resistance of Sybraloy against an antagonist
material, simulating masticatory forces.[8][9][18][19][20]

Materials and Equipment:

o Sybraloy capsules
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Dental amalgamator

Custom molds for specimen fabrication (e.g., rectangular blocks)
Two-body wear simulator

Antagonist material (e.g., steatite or enamel cusps)

Artificial saliva

3D optical profilometer

Procedure:

e Specimen Preparation:

1. Prepare standardized flat specimens of Sybraloy by condensing the mixed amalgam into
the custom molds.

2. Allow the specimens to set completely (e.g., for 24 hours at 37°C).

3. Polish the surface of the specimens to a standardized finish.

Wear Simulation:

1. Mount the Sybraloy specimen and the antagonist in the wear simulator.
2. Immerse the samples in artificial saliva maintained at 37°C.

3. Apply a cyclic load (e.g., 50 N) at a specific frequency (e.g., 1 Hz) for a predetermined
number of cycles (e.g., 100,000 cycles) to simulate clinical wear over time.

Analysis:
1. After the wear simulation, clean the specimens.

2. Use a 3D optical profilometer to scan the surface of the Sybraloy specimen and measure
the volume loss (in mm3) in the wear facet.
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Microleakage Testing (Dye Penetration Method)

Objective: To assess the marginal sealing ability of Sybraloy restorations by measuring the
extent of dye penetration at the tooth-restoration interface.[11][12][21][22][23][24]

Materials and Equipment:

Extracted sound human molars

» High-speed dental handpiece and burs

o Sybraloy capsules and amalgamator

e Dental instruments for restoration placement and carving

e Thermocycler

e 2% methylene blue dye solution

e Low-speed diamond saw for sectioning

» Stereomicroscope

Procedure:

e Tooth Preparation:

1. Prepare standardized Class | or Class V cavities in the extracted molars.

2. Ensure that the cavity margins are in enamel.

o Restoration:

1. Place a Sybraloy restoration in the prepared cavity according to standard clinical
techniques.

2. Carve and burnish the restoration.

e Specimen Aging:
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1. Store the restored teeth in water at 37°C for 24 hours.

2. Subject the teeth to thermocycling (e.g., 500 cycles between 5°C and 55°C with a 30-
second dwell time) to simulate temperature changes in the oral cavity.[22]

e Dye Penetration:

1. Seal the apices of the teeth with sticky wax and coat the entire tooth surface, except for 1
mm around the restoration margins, with two layers of nail varnish.

2. Immerse the teeth in a 2% methylene blue dye solution for 24 hours.[12]
» Evaluation:

1. Rinse the teeth thoroughly and section them longitudinally through the center of the
restoration using a low-speed diamond saw.

2. Examine each section under a stereomicroscope at a magnification of 40x.

3. Score the extent of dye penetration along the tooth-restoration interface using a
standardized scoring system (e.g., 0 = no penetration, 1 = penetration up to one-third of
the cavity depth, 2 = penetration up to two-thirds of the cavity depth, 3 = penetration to the
axial wall, 4 = penetration to the pulpal floor).[21]

Visualizations
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Caption: Workflow for Compressive Strength Testing.
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Caption: Workflow for Microleakage Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://eacademic.ju.edu.jo/wami/Lists/Published%20Research/Attachments/53/Static%20creep%20characterization.pdf
https://www.scribd.com/presentation/64374522/Strength-of-Amalgam
https://pmc.ncbi.nlm.nih.gov/articles/PMC3703112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3703112/
https://www.mdpi.com/1996-1944/15/15/5440
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7085084/
https://www.thejcdp.com/doi/pdf/10.5005/jp-journals-10024-2596
https://www.scielo.br/j/pboci/a/WL5p9TGnpgxDXJPsmhcqpgH/?format=pdf&lang=en
https://www.researchgate.net/publication/340345336_Microleakage_of_Repaired_Amalgam
https://www.researchgate.net/figure/Comparison-of-microleakage-scores-in-different-groups_tbl1_346039369
https://www.benchchem.com/product/b1239572#application-of-sybraloy-in-simulated-dental-restorations
https://www.benchchem.com/product/b1239572#application-of-sybraloy-in-simulated-dental-restorations
https://www.benchchem.com/product/b1239572#application-of-sybraloy-in-simulated-dental-restorations
https://www.benchchem.com/product/b1239572#application-of-sybraloy-in-simulated-dental-restorations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239572?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

